Cas no 477325-52-3 (2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide
• CAS No: 477325-52-3
• MF: C₂₁H₁₅Cl₄N₃O₄
• MW: 515.173501253128
• CID: 6238955
• PubChem ID: 5055218
• Update Time: 2025-06-03

2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide
• N,N'-(pyridine-3,4-diyl)bis(2-(2,4-dichlorophenoxy)acetamide)
• F0779-0401
• 477325-52-3
• Oprea1_869622
• 2-(2,4-dichlorophenoxy)-N-{3-[2-(2,4-dichlorophenoxy)acetamido]pyridin-4-yl}acetamide
• 2-(2,4-dichlorophenoxy)-N-[3-[[2-(2,4-dichlorophenoxy)acetyl]amino]pyridin-4-yl]acetamide
• AKOS024599870

• Inchi： 1S/C21H15Cl4N3O4/c22-12-1-3-18(14(24)7-12)31-10-20(29)27-16-5-6-26-9-17(16)28-21(30)11-32-19-4-2-13(23)8-15(19)25/h1-9H,10-11H2,(H,28,30)(H,26,27,29)
• InChI Key： XPRBDYKPIYOQCM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1C=CN=CC=1NC(COC1C=CC(=CC=1Cl)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 514.978717g/mol
• Monoisotopic Mass: 512.981667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide (CAS No. 477325-52-3)

2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide (CAS No. 477325-52-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple chlorinated phenyl groups and a pyridine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The compound's molecular formula is C₁₉H₁₅Cl₃N₂O₃, and its molecular weight is approximately 410.78 g/mol. The presence of multiple chlorine atoms and the acetamide functional group suggests that this compound may exhibit strong binding affinities to specific biological targets, making it a promising candidate for drug development.

Recent studies have explored the potential of 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in various types of cancer.

The pharmacokinetic properties of 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. However, further research is needed to optimize its pharmacokinetic profile and to ensure its safety and efficacy in clinical settings.

In terms of safety, preliminary toxicological studies have indicated that 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide has a relatively low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials.

The structural complexity of 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide also presents challenges in its synthesis. Researchers have developed several synthetic routes to produce this compound efficiently and cost-effectively. One such method involves the coupling of 2-chloroacetyl chloride with 3-amino-N-(pyridin-4-yl)benzamide followed by subsequent reactions to introduce the dichlorophenyl groups.

The potential applications of 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide extend beyond traditional pharmaceuticals. It has also been explored for use in agricultural applications due to its potential herbicidal properties. Studies have shown that this compound can selectively inhibit the growth of certain weed species without adversely affecting crop plants.

In conclusion, 2-(2,4-dichlorophenoxy)-N-{3-2-(2,4-dichlorophenoxy)acetamidopyridin-4-yl}acetamide (CAS No. 477325-52-3) is a multifaceted compound with a wide range of potential applications in medicine and agriculture. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development into novel therapeutic agents and agricultural products.